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Cat. No.: B606718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clethodim is a selective post-emergence cyclohexanedione herbicide highly effective against

a broad spectrum of annual and perennial grasses in various broadleaf crops.[1][2][3] Its

herbicidal activity stems from the inhibition of acetyl-CoA carboxylase (ACCase), a critical

enzyme in fatty acid biosynthesis.[2][4] This guide provides an in-depth overview of the

physical and chemical properties of Clethodim, its mode of action, and the analytical

methodologies used for its characterization.

Physicochemical Properties
Clethodim is a viscous, amber-colored liquid at room temperature. Its physicochemical

properties are crucial for its formulation, application, and environmental fate. A summary of

these properties is presented in the tables below.
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Property Value Reference

Chemical Name

(±)2-{(E)-1-{[3-

chloroallyloxy)imino]propyl}-5-

{2-(ethylthio)propyl}-3-

hydroxycyclohexen-2-one

CAS Number 99129-21-2

Molecular Formula C₁₇H₂₆ClNO₃S

Molecular Weight 359.9 g/mol

Appearance Clear, viscous, amber liquid

Melting Point -80°C (Freezing Temperature)

Boiling Point
Decomposes below boiling

point

Density 1.14 - 1.15 g/cm³ at 20°C

Vapor Pressure <1 x 10⁻² mPa at 20°C

Solubility and Partition Coefficients
Property Value Reference

Water Solubility
pH-dependent; increases with

higher pH

Solubility in Organic Solvents

Readily soluble in most organic

solvents, including xylene,

dichloromethane, methanol

(>200 g/L), acetone, hexane,

and ethyl acetate (>900 g/L)

Octanol/Water Partition

Coefficient (log P)
4.2 at pH 4

Dissociation Constant (pKa) 4.47
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Chemical Properties and Stability
Clethodim's stability is influenced by pH, UV light, and temperature. It is unstable under

extreme pH conditions, high temperatures, and upon exposure to UV light.

pH Stability: Clethodim is labile in acidic aqueous conditions. Hydrolysis is pH-dependent,

with a half-life of 41 days at pH 5, but it is hydrolytically stable at pH 7 and 9, with half-lives

of 398 and 307 days, respectively.

Photostability: Clethodim degrades rapidly in the presence of UV light. Photodegradation is

enhanced by the addition of adjuvants. The photolysis half-life in aqueous solutions ranges

from approximately 1.5 to 6.0 days depending on the pH. On soil and plant surfaces,

photodegradation is even more rapid.

Thermal Stability: The compound is unstable at high temperatures.

Herbicidal Mode of Action
Clethodim is a systemic herbicide that is rapidly absorbed by the leaves of grass weeds and

translocated to the growing points. Its mode of action is the inhibition of the enzyme acetyl-CoA

carboxylase (ACCase).
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Clethodim's inhibition of ACCase disrupts the production of fatty acids,
 essential for cell membranes, leading to the cessation of growth and eventual

death of the grass weed.

Clethodim Clethodim SulfoxideOxidation Clethodim SulfoneOxidation
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Sample Preparation

HPLC Analysis

Quantification

Extraction
(e.g., with acetonitrile)

Liquid-Liquid Partitioning
(e.g., with n-hexane)

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

HPLC Separation
(e.g., C18 column)

UV or MS/MS Detection
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Quantification of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

